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Compound of Interest

Compound Name: 3-butoxyaniline

Cat. No.: B1281059

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and critical safety information for the
handling and storage of 3-butoxyaniline. This document is intended to supplement, not
replace, institutional safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties

3-Butoxyaniline is an aromatic amine that requires careful handling due to its potential toxicity.
The following table summarizes its key physical and chemical properties.

Table 1: Physical and Chemical Properties of 3-Butoxyaniline
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Property Value Reference
CAS Number 23079-68-7 [1]
Molecular Formula C10H1sNO [2]
Molecular Weight 165.23 g/mol [2]
Appearance Brown liquid [2]
Boiling Point 282.8 £ 13.0 °C at 760 mmHg
Density 1.0+ 0.1 g/cm3
Flash Point 1275+ 13.1°C

Aromatic amines are generally
Solubility slightly soluble in water and [3]

soluble in organic solvents.

Vapor Pressure

0.0 £ 0.6 mmHg at 25°C

Toxicological Data

While specific toxicological data for 3-butoxyaniline is limited, the toxicity of aniline and its
derivatives provides a basis for assessing its potential hazards. Aromatic amines are known to
be readily absorbed through the skin and can be toxic.[4] The primary effect of acute exposure
to aniline is the formation of methemoglobin, which impairs the blood's ability to carry oxygen.

[5]

Table 2: Toxicological Data for Aniline and its Derivatives
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Dermal .
Inhalation
CAS Oral LDso LDso
Substance LCso (mgIL, Reference
Number (mgl/kg, rat)  (mgl/kg,
. 4h, rat)
rabbit)
Aniline 62-53-3 250 - 930 820 - 1540 1.86-3.3 [6][7]
) Harmful in )
Harmful if ) Harmful if
4- contact with )
- 4344-55-2 swallowed ) inhaled [8]
Butoxyaniline skin (Acute
(Acute Tox. 4) (Acute Tox. 4)
Tox. 4)

Experimental Protocols
Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 3-butoxyaniline to prevent exposure.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Rationale Reference
) Protects against
Chemical safety
) splashes and vapors
Eye/Face Protection goggles or a face ) [9]
_ that can cause serious
shield. o
eye Irritation.
Chemical-resistant Aromatic amines can
gloves (e.g., Butyl be absorbed through
Skin Protection rubber, Viton®). A lab the skin. Damaged [4][10]
coat or chemical- skin increases
resistant apron. absorption.
Use in a well-
ventilated area. If
ventilation is
) ) Vapors can be harmful
inadequate or for spill o ]
) ) if inhaled, causing
Respiratory Protection  cleanup, use a [O][11]

NIOSH-approved
respirator with an
organic vapor

cartridge.

respiratory tract

irritation.

Storage and Handling Procedures

Proper storage and handling are crucial to maintain the chemical's integrity and ensure

laboratory safety.

Receiving and Unpacking:

» Visually inspect packages for damage or leaks before accepting.

o Wear appropriate PPE during unpacking.

e Unpack in a designated area, preferably within a chemical fume hood.

Storage:

« Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[12]
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o Keep containers tightly closed to prevent the escape of vapors.

« Store away from incompatible materials such as strong oxidizing agents, acids, and acid
anhydrides.[13]

o Ensure the storage area is clearly labeled with the appropriate hazard warnings.
Handling:

 All work with 3-butoxyaniline should be conducted in a certified chemical fume hood to
minimize inhalation exposure.[14]

e Use non-sparking tools and equipment to prevent ignition.
e Ground and bond containers during transfer to avoid static discharge.
e Avoid contact with skin and eyes.[15]

» After handling, wash hands thoroughly with soap and water.

Spill and Emergency Procedures

Spill Response:

o Evacuate: Immediately evacuate the area and alert others.

» Ventilate: Ensure the area is well-ventilated, if safe to do so.

e Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

o Collect: Use non-sparking tools to collect the absorbed material into a labeled, sealed
container for hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
o Report: Report the incident to the appropriate safety personnel.

For large spills, evacuate the area and contact emergency services.
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Exposure Response:

e Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention.[16]

» Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention if
irritation persists.[16]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.[16]

Waste Disposal

All waste containing 3-butoxyaniline must be treated as hazardous waste.
o Collect waste in a designated, labeled, and sealed container.
o Dispose of the waste through your institution's hazardous waste management program.

e Do not dispose of 3-butoxyaniline down the drain.[14]

Visualizations

The following diagrams illustrate key pathways and workflows related to the safe handling of 3-
butoxyaniline.
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General Toxicity Pathway of Aromatic Amines
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Caption: General toxicity pathway of aromatic amines.
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Safe Handling Workflow for 3-Butoxyaniline
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Caption: Safe handling workflow for 3-butoxyaniline.
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Emergency Response for 3-Butoxyaniline Exposure

Immediate Actions

Inhalation »-| Move to Fresh Air
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Caption: Emergency response for 3-butoxyaniline exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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